1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C15H20ClNO2/c1-11-5-7-17(8-6-11)15(18)10-19-13-3-4-14(16)12(2)9-13/h3-4,9,11H,5-8,10H2,1-2H3
• InChI Key: ARXVUFHKNFAWIB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)COC2=CC(=C(C=C2)Cl)C
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a piperidine derivative that has been synthesized through various methods and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine is not fully understood. However, it has been found to act as a potent and selective inhibitor of the dopamine transporter. This means that it can block the reuptake of dopamine, leading to increased levels of dopamine in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine have been extensively studied. It has been found to increase dopamine levels in the brain, leading to increased locomotor activity and reward-seeking behavior. It has also been found to have potential therapeutic applications in the treatment of certain neurological and psychiatric disorders such as Parkinson's disease and addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine in lab experiments include its potency and selectivity as a dopamine transporter inhibitor, as well as its potential therapeutic applications. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine. These include further studies on its mechanism of action, potential therapeutic applications, and the development of more selective and potent dopamine transporter inhibitors. Additionally, research on the potential toxicity and side effects of this compound is needed to fully understand its safety profile.

Synthesis Methods

The synthesis of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine has been achieved through various methods. One such method involves the reaction of 1-(4-chloro-3-methylphenoxy)acetyl chloride with 4-methylpiperidine in the presence of a base such as triethylamine. Another method involves the reaction of 1-(4-chloro-3-methylphenoxy)acetyl chloride with 4-methylpiperidine in the presence of a palladium catalyst.

Scientific Research Applications

1-[(4-chloro-3-methylphenoxy)acetyl]-4-methylpiperidine has been extensively studied for its potential applications in scientific research. It has been found to exhibit interesting biochemical and physiological effects that make it a valuable tool in various research fields such as neuroscience, pharmacology, and medicinal chemistry.